Cas no 1638521-29-5 (4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid)

4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid is a synthetic organic compound featuring a conjugated system with a benzoic acid core linked to a 2,4-dimethoxyphenyl group via a propenone bridge. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The presence of methoxy substituents enhances solubility and modulates reactivity, while the α,β-unsaturated ketone moiety offers potential for further functionalization. Its rigid, planar conformation may facilitate applications in optoelectronic materials or as an intermediate in heterocyclic synthesis. The compound's well-defined molecular architecture allows for precise structural modifications, supporting its use in targeted chemical studies.

4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid structure

1638521-29-5 structure

Product Name:4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid

CAS No:1638521-29-5

MF:C₁₈H₁₆O₅

MW:312.316645622253

CID:5190996

Update Time:2025-06-09

4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

- (E)-4-(3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl)benzoic acid
- Benzoic acid, 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxo-1-propen-1-yl]-
- 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid
- Inchi： 1S/C18H16O5/c1-22-14-8-9-15(17(11-14)23-2)16(19)10-5-12-3-6-13(7-4-12)18(20)21/h3-11H,1-2H3,(H,20,21)/b10-5+
- InChI Key： ZGOJJBQEAOMRNO-BJMVGYQFSA-N
- SMILES： C(O)(=O)C1=CC=C(/C=C/C(C2=CC=C(OC)C=C2OC)=O)C=C1

4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1325879-50mg	(E)-4-(3-(2,4-Dimethoxyphenyl)-3-oxoprop-1-en-1-yl)benzoic acid	1638521-29-5	98%	50mg	￥2900	2023-04-15
Life Chemicals	F3139-1210-2μmol	4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid	1638521-29-5	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3139-1210-5μmol	4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid	1638521-29-5	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3139-1210-10μmol	4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid	1638521-29-5	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3139-1210-20μmol	4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid	1638521-29-5	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F3139-1210-1mg	4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid	1638521-29-5	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3139-1210-2mg	4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid	1638521-29-5	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3139-1210-3mg	4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid	1638521-29-5	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3139-1210-4mg	4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid	1638521-29-5	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3139-1210-5mg	4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid	1638521-29-5	90%+	5mg	$69.0	2023-07-05

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Additional information on 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid

Comprehensive Overview of 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid (CAS No. 1638521-29-5)

4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid (CAS No. 1638521-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzoic acid derivative features a unique propenyl backbone conjugated with a 2,4-dimethoxyphenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups contribute to its potential applications in drug discovery, particularly in targeting inflammatory pathways and metabolic disorders—topics frequently searched in AI-driven drug development platforms.

The compound’s E-configuration (trans-isomer) is critical for its stability and interaction with biological targets, a detail often highlighted in computational chemistry studies. Researchers exploring structure-activity relationships (SAR) frequently investigate such compounds to optimize efficacy. With the rise of precision medicine, derivatives of 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid are being studied for their potential in personalized therapies, aligning with trending searches like "small molecule inhibitors" and "targeted drug delivery."

In materials science, this compound’s π-conjugated system and electron-withdrawing carbonyl group make it a candidate for organic electronics, such as OLEDs or photovoltaic cells. Queries like "organic semiconductors" and "sustainable materials" reflect growing interest in such applications. Its synthesis often involves Pd-catalyzed cross-coupling or Knoevenagel condensation—methods widely discussed in green chemistry forums.

Analytical characterization of CAS No. 1638521-29-5 typically employs HPLC, NMR, and mass spectrometry, techniques central to quality control in pharmaceuticals. The compound’s logP and solubility profiles are also key metrics, often queried in ADME/Tox studies. As AI-powered drug design gains traction, datasets involving such compounds are increasingly shared in open-access repositories, fueling collaborative research.

Regulatory-wise, 4-[(1E)-3-(2,4-dimethoxyphenyl)-3-oxoprop-1-en-1-yl]benzoic acid is not classified as hazardous, but proper handling protocols are recommended. Its commercial availability through specialty chemical suppliers caters to labs focusing on high-throughput screening—a hot topic in automated synthesis workflows. Future directions may explore its role in bioconjugation or as a fluorescent probe, addressing search trends like "imaging agents" and "theranostics."